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Compound of Interest

Compound Name: Ziram

Cat. No.: B1684391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and

persistence of the fungicide Ziram. The information is tailored for researchers, scientists, and

professionals in drug development who require a thorough understanding of the environmental

behavior of dithiocarbamate compounds. This document summarizes key quantitative data,

details experimental methodologies, and visualizes important pathways and workflows.

Executive Summary
Ziram (zinc dimethyldithiocarbamate) is a broad-spectrum fungicide used in agriculture. Its

environmental persistence is considered to be low to moderate. The primary routes of

dissipation in the environment are hydrolysis, photolysis, and microbial degradation in soil and

water. Adsorption to soil particles, particularly those with high organic matter content, plays a

significant role in its mobility and bioavailability. While Ziram itself has a low potential for

bioaccumulation, its degradation products are also of environmental interest. This guide

synthesizes the available data on these processes to provide a clear picture of Ziram's

environmental profile.

Physicochemical Properties
A summary of the key physicochemical properties of Ziram is presented in Table 1. These

properties are fundamental to understanding its behavior and transport in the environment.
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Property Value Reference

Chemical Name
Zinc

bis(dimethyldithiocarbamate)
[1]

CAS Number 137-30-4 [1]

Molecular Weight 305.83 g/mol [1]

Water Solubility 65 mg/L [1]

Vapor Pressure Negligible at room temperature [1]

Adsorption Coefficient (Koc) 400 (estimated) [1]

Environmental Fate and Persistence
The environmental fate of Ziram is governed by a combination of abiotic and biotic degradation

processes. The following sections detail the persistence of Ziram in various environmental

compartments.

Abiotic Degradation
Hydrolysis is a key degradation pathway for Ziram, with its rate being highly dependent on pH.

Ziram is most stable in neutral to alkaline conditions and degrades rapidly under acidic

conditions.[2] Quantitative data on the hydrolysis half-life of Ziram at different pH levels are

summarized in Table 2.

Table 2: Hydrolysis Half-life of Ziram
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pH Temperature (°C) Half-life

5 25 10.4 minutes

7 25 17.7 hours

9 25 6.3 days

Data from a study on the

hydrolysis of [14C]ziram in

sterile aqueous buffer

solutions.[2]

Photodegradation in both water and soil contributes to the dissipation of Ziram. The

phototransformation of chemicals in water is assessed using methodologies outlined in OECD

Guideline 316.[3][4][5][6][7]

Table 3: Photolysis Half-life of Ziram

Medium Half-life

Water Not specified

Soil Not specified

Specific half-life values for aqueous and soil

photolysis were not available in the searched

literature. However, it is known that Ziram is

decomposed by UV radiation.[8]

Biotic Degradation
Microbial degradation is a significant factor in the breakdown of Ziram in soil. The rate of

degradation is influenced by soil properties such as organic matter content, with higher organic

matter leading to increased adsorption and potentially slower degradation.[1] The persistence

of Ziram in soil follows first-order kinetics.[9]

Table 4: Aerobic Soil Metabolism of Ziram
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Soil Type Half-life (days) Reference

Field Soil (general estimation) 30 [1]

Alluvial Soil Highest [9]

Sandy Loam Soil Intermediate [9]

Black Soil Lowest [9]

Information on the anaerobic degradation of Ziram is less prevalent in the available literature.

However, this pathway can be significant in flooded soils or deeper soil layers with limited

oxygen.

Mobility and Adsorption
The mobility of Ziram in soil is largely dictated by its adsorption to soil particles. Studies have

shown that Ziram adsorption follows the Freundlich isotherm model and is strongly correlated

with the organic matter content of the soil.[9] Higher organic matter content leads to greater

adsorption and consequently lower mobility.[1] The order of adsorption in different soil types

has been observed as: black soil > sandy loam soil > alluvial soil.[9]

Table 5: Soil Adsorption Parameters for Ziram

Soil Type Freundlich Adsorption Constant (Kf)

Alluvial Soil Lowest

Sandy Loam Soil Intermediate

Black Soil Highest

Qualitative data based on the direct correlation

between Kf and soil organic matter content.[9]

Bioaccumulation
Based on its low water solubility, Ziram is expected to have a low potential for bioconcentration

in aquatic organisms.[1] Experimental data from a flow-through fish test conducted according to
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OECD Guideline 305 confirms this, with calculated Bioconcentration Factors (BCF) being well

below the threshold for concern.[10][11][12][13]

Table 6: Bioconcentration Factor (BCF) of Ziram in Fish

Test Concentration (mg/L) BCF (39 days)

0.0010 38

0.010 64

Data from a flow-through fish test (OECD 305).

[10]

Degradation Pathways and Metabolites
The degradation of Ziram in the environment leads to the formation of several metabolites.

Under acidic conditions, dithiocarbamates like Ziram readily decompose to form carbon

disulfide (CS2) and dimethylamine.[8] Thiram (tetramethylthiuram disulfide) is also considered

a major degradate of Ziram.

The following diagram illustrates a simplified degradation pathway for Ziram.
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Figure 1. Simplified degradation pathway of Ziram.

Experimental Protocols
The environmental fate and persistence studies cited in this guide are generally conducted

following standardized international guidelines, primarily those established by the Organisation

for Economic Co-operation and Development (OECD).

Hydrolysis (OECD Guideline 111)
This guideline is used to determine the rate of abiotic hydrolysis of chemicals as a function of

pH.[14][15][16][17][18] The experimental workflow for a Ziram hydrolysis study is as follows:
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Figure 2. Experimental workflow for a hydrolysis study (OECD 111).

Aerobic Soil Metabolism
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The rate of Ziram degradation in aerobic soil is determined by incubating the substance in

different soil types under controlled laboratory conditions. The general workflow is depicted

below.

Experimental Setup

Incubation

Analysis

Collect and characterize different soil types

Apply Ziram to soil samples

Incubate soil samples under aerobic conditions
(controlled temperature and moisture)

Extract soil samples at intervals

Analyze for Ziram and metabolites

Determine degradation rate and half-life

Click to download full resolution via product page
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Figure 3. Workflow for an aerobic soil metabolism study.

Bioaccumulation in Fish (OECD Guideline 305)
This test evaluates the potential for a chemical to accumulate in fish from the surrounding

water.[10][11][12][13] The study consists of two phases: an uptake phase and a depuration

phase.

Uptake Phase

Depuration Phase

Data Analysis

Expose fish to a constant concentration of Ziram in water

Sample fish and water at intervals

Transfer fish to Ziram-free water

Analyze Ziram concentration in fish and water samples

Sample fish and water at intervals

Calculate the Bioconcentration Factor (BCF)
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Click to download full resolution via product page

Figure 4. Experimental workflow for a fish bioaccumulation study (OECD 305).

Conclusion
Ziram exhibits low to moderate persistence in the environment. Its degradation is primarily

driven by pH-dependent hydrolysis and microbial activity in the soil. The strong adsorption of

Ziram to soil organic matter limits its mobility, reducing the potential for leaching into

groundwater. Furthermore, the low bioconcentration factor indicates a minimal risk of

accumulation in aquatic food chains. Understanding these environmental fate characteristics is

crucial for conducting comprehensive environmental risk assessments for Ziram and related

dithiocarbamate compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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